molecular formula C13H12ClNO3 B599700 3-Quinolinecarboxylic acid,7-chloro-4-hydroxy-,1-methylethyl ester CAS No. 140646-27-1

3-Quinolinecarboxylic acid,7-chloro-4-hydroxy-,1-methylethyl ester

Cat. No. B599700
M. Wt: 265.693
InChI Key: IGEILJNMUPCQJR-UHFFFAOYSA-N
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Description

3-Quinolinecarboxylic acid,7-chloro-4-hydroxy-,1-methylethyl ester, also known as 3-Quinolinecarboxylic acid,7-chloro-4-hydroxy-,1-methylethyl ester, is a useful research compound. Its molecular formula is C13H12ClNO3 and its molecular weight is 265.693. The purity is usually 95%.
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properties

CAS RN

140646-27-1

Product Name

3-Quinolinecarboxylic acid,7-chloro-4-hydroxy-,1-methylethyl ester

Molecular Formula

C13H12ClNO3

Molecular Weight

265.693

IUPAC Name

propan-2-yl 7-chloro-4-oxo-1H-quinoline-3-carboxylate

InChI

InChI=1S/C13H12ClNO3/c1-7(2)18-13(17)10-6-15-11-5-8(14)3-4-9(11)12(10)16/h3-7H,1-2H3,(H,15,16)

InChI Key

IGEILJNMUPCQJR-UHFFFAOYSA-N

SMILES

CC(C)OC(=O)C1=CNC2=C(C1=O)C=CC(=C2)Cl

synonyms

3-Quinolinecarboxylic acid, 7-chloro-4-hydroxy-, 1-Methylethyl ester

Origin of Product

United States

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